Cas no 891101-09-0 (3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea)

3-1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea is a synthetic urea derivative featuring a pyrrolidinone core and substituted thiazole moiety. This compound exhibits structural versatility, making it of interest in medicinal chemistry and pharmaceutical research. The presence of the methoxyphenyl group enhances lipophilicity, potentially improving membrane permeability, while the thiazole ring contributes to its stability and binding affinity. The pyrrolidin-5-one scaffold may confer conformational rigidity, aiding in selective target interactions. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. This compound is suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators, owing to its balanced physicochemical properties and functional group diversity.
3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea structure
891101-09-0 structure
Product Name:3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea
CAS No:891101-09-0
MF:C16H18N4O3S
MW:346.404121875763
CID:5511794
Update Time:2025-10-19

3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(4-methyl-1,3-thiazol-2-yl)urea
    • 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea
    • Inchi: 1S/C16H18N4O3S/c1-10-9-24-16(17-10)19-15(22)18-11-7-14(21)20(8-11)12-3-5-13(23-2)6-4-12/h3-6,9,11H,7-8H2,1-2H3,(H2,17,18,19,22)
    • InChI Key: YBKKFIKLIONMEL-UHFFFAOYSA-N
    • SMILES: N(C1CC(=O)N(C2=CC=C(OC)C=C2)C1)C(NC1=NC(C)=CS1)=O

3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea Pricemore >>

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Additional information on 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea

Introduction to 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea (CAS No. 891101-09-0) and Its Applications in Modern Chemical Biology

The compound 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea, identified by its CAS number 891101-09-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic urea derivative has garnered attention due to its unique structural features and promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

At the core of its molecular structure lies a combination of functional groups that contribute to its versatility. The presence of a 4-methoxyphenyl moiety enhances its interaction with biological targets, while the 5-oxopyrrolidin ring introduces a scaffold that is known to exhibit favorable pharmacokinetic properties. Additionally, the 4-methyl-1,3-thiazol component adds another layer of complexity, enabling diverse interactions with enzymes and receptors. This intricate design has positioned this compound as a focal point for researchers exploring novel therapeutic strategies.

Recent studies have highlighted the potential of this compound in addressing various biological pathways. For instance, its ability to modulate kinase activity has been extensively explored, with preliminary findings suggesting that it may interfere with the signaling cascades involved in cancer progression. The urea moiety, in particular, has been shown to exhibit inhibitory effects on several target proteins, making it a promising lead for further optimization.

In the realm of medicinal chemistry, the synthesis and modification of this compound have been subjects of intense research. Advanced synthetic methodologies have enabled the creation of analogs with enhanced potency and selectivity. These efforts have been complemented by computational studies that predict optimal binding interactions with biological targets. The integration of experimental and computational approaches has accelerated the development pipeline for this class of compounds.

The biological activity of 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea has been further validated through in vitro assays. These experiments have revealed its potential as an anti-inflammatory agent, with mechanisms that involve the suppression of pro-inflammatory cytokine production. Moreover, its interaction with DNA repair enzymes has been investigated, suggesting a role in modulating cellular responses to oxidative stress.

As research progresses, the therapeutic applications of this compound are expanding beyond traditional indications. Emerging evidence suggests that it may also play a role in neurodegenerative diseases by interacting with specific receptors in the brain. This broadens its appeal as a therapeutic agent and opens up new avenues for clinical trials. The compound's ability to cross the blood-brain barrier has been particularly noted, which is crucial for treating central nervous system disorders.

The chemical properties of 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea make it an attractive candidate for formulation development. Its solubility profile and stability under various conditions have been optimized to ensure effective delivery systems. Nanotechnology-based approaches have been explored to enhance its bioavailability and target specificity, further improving its potential as a therapeutic agent.

In conclusion, the compound 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ytl-l-(4-methyl-l,-3-thiazol-z-ytl)urea (CAS No. 891101--09--0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to medical science.

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